Cas no 52333-43-4 (7-bromo-2,3-dimethylpyrido[2,3-b]pyrazine)
52333-43-4 structure
Product Name:7-bromo-2,3-dimethylpyrido[2,3-b]pyrazine
CAS No:52333-43-4
MF:C9H8BrN3
MW:238.083920478821
CID:936757
PubChem ID:676573
Update Time:2025-04-19
7-bromo-2,3-dimethylpyrido[2,3-b]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-2,3-dimethylpyrido[2,3-b]pyrazine
- AC1LDWW8
- AG-F-78275
- CTK1G8749
- FS002004
- MolPort-000-150-405
- SBB054684
- DB-071513
- TS-03338
- DTXSID40350319
- 7-bromo-2,3-dimethylpyrido[3,2-b]pyrazine
- 7-Bromo-2,3-dimethyl-pyrido[2,3-b]pyrazine
- A928010
- AKOS003617645
- 52333-43-4
-
- MDL: MFCD00193135
- Inchi: 1S/C9H8BrN3/c1-5-6(2)13-9-8(12-5)3-7(10)4-11-9/h3-4H,1-2H3
- InChI Key: IRLVCCGMUBJXJZ-UHFFFAOYSA-N
- SMILES: BrC1C=NC2=C(C=1)N=C(C)C(C)=N2
Computed Properties
- Exact Mass: 236.99000
- Monoisotopic Mass: 236.99016
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7
- XLogP3: 2
Experimental Properties
- PSA: 38.67000
- LogP: 2.40410
7-bromo-2,3-dimethylpyrido[2,3-b]pyrazine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-bromo-2,3-dimethylpyrido[2,3-b]pyrazine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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